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Compound of Interest

Compound Name: Disperse blue 359

Cat. No.: B1585479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Blue 359, a synthetic dye belonging to the anthraquinone class, is a compound of

significant interest in various industrial and research applications. Primarily utilized as a

disperse dye for synthetic fibers such as polyester, its chemical properties also make it a

subject of study in materials science and toxicology. This technical guide provides a

comprehensive overview of the chemical structure, properties, and synthesis of Disperse Blue
359, tailored for a scientific audience.

Chemical Structure and Identification
The chemical identity of Disperse Blue 359 is well-established. It is an amino and ethylamino

substituted anthraquinone with a nitrile group.

Table 1: Chemical Identification of Disperse Blue 359
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Identifier Value

IUPAC Name
1-amino-4-(ethylamino)-9,10-dioxoanthracene-

2-carbonitrile[1][2]

CAS Number 62570-50-7[1][2][3][4]

Molecular Formula C₁₇H₁₃N₃O₂[3][4][5]

Molecular Weight 291.31 g/mol [3][4]

Chemical Structure

An anthraquinone core with an amino group at

position 1, an ethylamino group at position 4,

and a carbonitrile group at position 2.

Note: Some sources may incorrectly cite the molecular formula as C₁₇H₁₃N₃O or C₁₆H₁₄N₂O₂.

The correct and most consistently reported formula is C₁₇H₁₃N₃O₂.

Physicochemical Properties
Disperse Blue 359 exhibits properties characteristic of disperse dyes, notably low water

solubility and a high affinity for hydrophobic fibers. The available quantitative data on its

physicochemical properties are summarized below.

Table 2: Physicochemical Properties of Disperse Blue 359
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Property Value Source

Appearance
Dark blue to very dark blue

solid
[6]

Boiling Point (Predicted) 597.7 ± 50.0 °C [6]

Density (Predicted) 1.38 ± 0.1 g/cm³ [6]

Water Solubility (20°C) 6.7 µg/L [6]

Vapor Pressure (25°C) 0 Pa [6]

pKa (Predicted) 1.82 ± 0.20 [6]

LogP (20°C) 2.4 [6]

Solubility DMSO (Slightly) [6]

Experimental Protocols
Synthesis of Disperse Blue 359
The synthesis of Disperse Blue 359 is a multi-step process that starts from 1-

aminoanthraquinone. The general synthetic pathway involves sulfonation, chlorination,

amination, and cyanation.[5][7] The following is a representative experimental protocol derived

from patent literature.[7]

Experimental Workflow for the Synthesis of Disperse Blue 359

1-Aminoanthraquinone Sulfonation
(Chlorosulfonic Acid, DMF)

Step 1 1-Aminoanthraquinone-2-sulfonic acid Chlorination
(e.g., Thionyl Chloride)

Step 2 1-Amino-2-sulfo-4-chloroanthraquinone Amination
(Ethylamine)

Step 3 1-Amino-4-(ethylamino)anthraquinone-2-sulfonic acid Cyanation
(e.g., Sodium Cyanide)

Step 4 Disperse Blue 359
(Purification)

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Disperse Blue 359.

Step 1: Sulfonation of 1-Aminoanthraquinone
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In a suitable reaction vessel, dissolve 1-aminoanthraquinone in a solvent such as N,N-

dimethylformamide (DMF).

Slowly add chlorosulfonic acid to the solution while maintaining the temperature at a

controlled level (e.g., 80-100°C).

After the addition is complete, continue stirring the mixture at an elevated temperature for

several hours to ensure the completion of the reaction.

Cool the reaction mixture and precipitate the product, 1-aminoanthraquinone-2-sulfonic acid,

by adding water.

Filter the precipitate, wash it with water until neutral, and dry.

Step 2: Chlorination

The 1-aminoanthraquinone-2-sulfonic acid is then converted to its corresponding sulfonyl

chloride. This can be achieved by reacting it with a chlorinating agent like thionyl chloride or

phosphorus pentachloride.

Step 3: Amination with Ethylamine

The resulting 1-amino-2-sulfo-4-chloroanthraquinone is reacted with an excess of ethylamine

in a suitable solvent.

The reaction is typically carried out under pressure and at an elevated temperature to

facilitate the nucleophilic substitution of the chloro group with the ethylamino group, yielding

1-amino-4-(ethylamino)anthraquinone-2-sulfonic acid.

Step 4: Cyanation

The sulfonic acid group is then replaced by a nitrile group. This is achieved by reacting the

product from the previous step with a cyanide salt, such as sodium cyanide or potassium

cyanide, in a suitable solvent at an elevated temperature.

Upon completion of the reaction, the crude Disperse Blue 359 is precipitated, filtered, and

washed.
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Purification:

The crude product can be purified by recrystallization from a suitable organic solvent or by

other chromatographic techniques to obtain a high-purity dye.

Analytical Characterization
A comprehensive characterization of the synthesized Disperse Blue 359 is crucial to confirm

its identity and purity. The following analytical techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to elucidate the chemical structure and confirm the presence of the various functional

groups (ethyl, amino, aromatic protons, and the nitrile carbon).

Mass Spectrometry (MS): High-resolution mass spectrometry can be employed to determine

the exact mass of the molecule and confirm its elemental composition.

Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the characteristic

vibrational frequencies of the functional groups present, such as the N-H stretches of the

amino groups, the C≡N stretch of the nitrile group, and the C=O stretches of the

anthraquinone core.

Ultraviolet-Visible (UV-Vis) Spectroscopy: The UV-Vis absorption spectrum in a suitable

solvent can be recorded to determine the maximum absorption wavelength (λmax), which is

characteristic of the dye's color.

Note: At the time of this writing, detailed, publicly available NMR, and IR spectra for Disperse
Blue 359 are limited.

Signaling Pathways and Biological Activity
Currently, there is a lack of specific information in the scientific literature regarding the

involvement of Disperse Blue 359 in any defined biological signaling pathways. Toxicological

studies on disperse dyes, in general, suggest that some can be skin sensitizers. However, the

specific molecular mechanisms and signaling cascades that might be perturbed by Disperse
Blue 359 have not been elucidated. Further research is required to understand its potential

interactions with biological systems at a molecular level.
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Conclusion
This technical guide has provided a detailed overview of the chemical structure and properties

of Disperse Blue 359. The provided information on its identification, physicochemical

properties, and a detailed synthesis protocol serves as a valuable resource for researchers and

professionals in chemistry and materials science. The lack of detailed public data on its

analytical characterization and biological activity highlights areas for future research to fully

understand the scientific and toxicological profile of this widely used dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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